Cas no 2309474-61-9 (2-({1-[(Benzyloxy)carbonyl]-4-(4-bromo-1,3-thiazol-2-yl)azocan-4-yl}oxy)acetic acid)

• Product Name: 2-({1-[(Benzyloxy)carbonyl]-4-(4-bromo-1,3-thiazol-2-yl)azocan-4-yl}oxy)acetic acid
• CAS No: 2309474-61-9
• MF: C₂₀H₂₃BrN₂O₅S
• MW: 483.37602353096
• CID: 6308381
• PubChem ID: 165739130
• Update Time: 2025-08-04

2-({1-[(Benzyloxy)carbonyl]-4-(4-bromo-1,3-thiazol-2-yl)azocan-4-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2309474-61-9
• EN300-7429574
• 2-({1-[(benzyloxy)carbonyl]-4-(4-bromo-1,3-thiazol-2-yl)azocan-4-yl}oxy)acetic acid
• 2-({1-[(Benzyloxy)carbonyl]-4-(4-bromo-1,3-thiazol-2-yl)azocan-4-yl}oxy)acetic acid

• Inchi： 1S/C20H23BrN2O5S/c21-16-14-29-18(22-16)20(28-13-17(24)25)8-4-5-10-23(11-9-20)19(26)27-12-15-6-2-1-3-7-15/h1-3,6-7,14H,4-5,8-13H2,(H,24,25)
• InChI Key： MOLLTERWZJDFQY-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C2(CCN(C(=O)OCC3C=CC=CC=3)CCCC2)OCC(=O)O)=N1

Computed Properties

• Exact Mass: 482.05111g/mol
• Monoisotopic Mass: 482.05111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 117Ų

Additional information on 2-({1-[(Benzyloxy)carbonyl]-4-(4-bromo-1,3-thiazol-2-yl)azocan-4-yl}oxy)acetic acid

Introduction to 2-({1-[(Benzyloxycarbonyl]-4-(4-bromo-1,3-thiazol-2-yl)azocan-4-yl}oxy)acetic Acid (CAS No: 2309474-61-9)

2-({1-[(Benzyloxycarbonyl]-4-(4-bromo-1,3-thiazol-2-yl)azocan-4-yl}oxy)acetic acid, identified by its CAS number 2309474-61-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The intricate structure of this molecule, characterized by its benzyloxycarbonyl group and azocan ring system, contributes to its unique chemical properties and biological interactions.

The benzyloxycarbonyl group is a well-known protecting group in organic synthesis, frequently employed to shield reactive hydroxyl or amino groups during chemical reactions. Its stability under various conditions makes it an invaluable tool in multi-step synthetic pathways. In the context of 2-({1-[(Benzyloxycarbonyl]-4-(4-bromo-1,3-thiazol-2-yl)azocan-4-yl}oxy)acetic acid, this group likely plays a crucial role in modulating the reactivity and selectivity of the molecule during biological assays.

The presence of the azocan ring system in this compound adds another layer of complexity and functionality. Azocanes are known for their ability to engage in hydrogen bonding and π-stacking interactions, which can influence the molecule's solubility, stability, and binding affinity to biological targets. The 4-bromo substituent on the 1,3-thiazole ring further enhances the molecule's electronic properties, potentially affecting its reactivity and interaction with biological systems.

This compound has been studied for its potential role in drug discovery and development. The combination of structural features such as the benzyloxycarbonyl group, azocan ring system, and brominated thiazole moiety suggests that it may exhibit a range of biological activities. Recent research has highlighted the importance of such multifunctional molecules in addressing complex diseases by targeting multiple pathways simultaneously.

In particular, the azocan moiety has been implicated in various pharmacological effects, including anti-inflammatory and anticancer properties. Studies have demonstrated that compounds containing azocane derivatives can interact with specific enzymes and receptors involved in disease pathways. The benzyloxycarbonyl group also contributes to the molecule's stability and bioavailability, which are critical factors in drug design.

The brominated thiazole ring is another key feature that may contribute to the compound's biological activity. Thiazole derivatives are well-documented for their diverse pharmacological properties, including antimicrobial, antiviral, and anti-inflammatory effects. The bromine atom introduces additional electronic bulk and can influence the molecule's binding affinity and selectivity towards biological targets.

Ongoing research in this area continues to explore the full potential of 2-({1-[(Benzyloxycarbonyl]-4-(4-bromo-1,3-thiazol-2-yl)azocan-4-yl}oxy)acetic acid. Scientists are investigating its interactions with various enzymes and receptors using computational modeling and experimental techniques. These studies aim to uncover new therapeutic applications and optimize the compound's pharmacological profile for clinical use.

The development of novel synthetic methodologies for this compound is also a focus of current research. Efficient synthetic routes can enhance production scalability and reduce costs, making it more feasible for industrial applications. Additionally, advances in synthetic chemistry have enabled the introduction of novel functional groups and modifications, further expanding the potential applications of this molecule.

The integration of this compound into drug discovery programs requires a comprehensive understanding of its chemical properties and biological interactions. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate laboratory findings into viable therapeutic agents. This interdisciplinary approach ensures that compounds like 2-({1-[(Benzyloxycarbonyl]-4-(4-bromo-1,3-thiazol-2-yl)azocan-4-yl}oxy)acetic acid are thoroughly evaluated for their safety and efficacy before moving into clinical trials.

In conclusion, 2-({1-[(Benzyloxycarbonyl]-4-(4-bromo-1,3-thiazol-2-yli)]azocan)-4-yloxy)acetic acid (CAS No: 2309474- 61- 9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the benzyloxy, azocan ring system, and brominated thiazole moiety, make it a versatile molecule with potential applications across multiple therapeutic areas. As research continues to uncover new insights into its biological activities, this compound is poised to play a significant role in future drug development efforts.